Cas no 2229195-10-0 ((4-bromo-2,3,3-trimethylbutan-2-yl)benzene)

• Product Name: (4-bromo-2,3,3-trimethylbutan-2-yl)benzene
• CAS No: 2229195-10-0
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• CID: 5859654
• PubChem ID: 165639182
• Update Time: 2025-06-09

(4-bromo-2,3,3-trimethylbutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2,3,3-trimethylbutan-2-yl)benzene
• 2229195-10-0
• EN300-1877085

• Inchi： 1S/C13H19Br/c1-12(2,10-14)13(3,4)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key： GTYSXCQZOLCONK-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.06701g/mol
• Monoisotopic Mass: 254.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on (4-bromo-2,3,3-trimethylbutan-2-yl)benzene

Introduction to (4-Bromo-2,3,3-Trimethylbutan-2-yl)Benzene (CAS No. 2229195-10-0)

The compound (4-bromo-2,3,3-trimethylbutan-2-yl)benzene (CAS No. 2229195-10-0) is a significant organic molecule with a unique structure and diverse applications. This compound belongs to the class of brominated aromatic compounds, which have garnered attention in both academic and industrial research due to their versatile properties. The molecule consists of a benzene ring substituted with a brominated branched alkyl group, specifically a 4-bromo-2,3,3-trimethylbutan-2-yl group. This substitution pattern imparts distinct chemical and physical characteristics to the compound, making it valuable in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (4-bromo-2,3,3-trimethylbutan-2-yl)benzene. Researchers have explored various routes, including Friedel-Crafts alkylation and Suzuki coupling reactions, to construct this compound with high yields and purity. These methods leverage the reactivity of the bromine atom in the side chain, which acts as a leaving group during substitution reactions. The ability to functionalize the benzene ring further enhances the versatility of this compound in designing complex molecular architectures.

The structural features of (4-bromo-2,3,3-trimethylbutan-2-yl)benzene play a crucial role in its chemical behavior. The bulky substituents on the butan group create steric hindrance around the benzene ring, influencing reactivity in electrophilic aromatic substitution reactions. This steric effect can be exploited to control regioselectivity in synthesis, making it an attractive substrate for designing selective catalysts or ligands in organometallic chemistry.

From an application standpoint, (4-bromo-2,3,3-trimethylbutan-2-yl)benzene has shown promise in drug discovery programs targeting various diseases. Its unique structure allows for interactions with specific biological targets, such as enzymes or receptors, potentially leading to novel therapeutic agents. For instance, recent studies have highlighted its potential as a lead compound for anti-inflammatory drugs due to its ability to modulate key inflammatory pathways.

In addition to pharmaceutical applications, this compound has found utility in agrochemicals as a precursor for herbicides and insecticides. The bromine atom serves as an effective electron-withdrawing group, enhancing the bioactivity of derivatives by improving their absorption and stability in soil or plant systems. Researchers are actively investigating its role in developing sustainable agricultural solutions that minimize environmental impact while maintaining efficacy.

Environmental considerations are also at the forefront of research involving (4-bromo-2,3,3-trimethylbutan-2-yl)benzene. Studies on its degradation pathways under various conditions aim to assess its potential ecological risks. Advanced analytical techniques such as LCMS and GCMS are being employed to monitor its persistence in different environments and develop strategies for safe disposal or recycling.

Furthermore, computational chemistry tools have been instrumental in predicting the properties of (4-bromo-2,3,3-trimethylbutan-2-yl)benzene without extensive experimental work. Quantum mechanical calculations provide insights into its electronic structure and reactivity profiles at an atomic level. These computational studies guide experimentalists toward optimized synthetic routes and application-specific modifications.

In conclusion,(4-bromo-2,3,3-trimethylbutan - 7865